Cas no 1806767-32-7 (Methyl 4-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806767-32-7
• MF: C₁₀H₉ClF₃NO₄
• MW: 299.630972623825
• CID: 4842082
• Update Time: 2025-08-05

Methyl 4-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H9ClF3NO4/c1-17-6-4-15-8(19-10(12,13)14)7(5(6)3-11)9(16)18-2/h4H,3H2,1-2H3
• InChI Key： JIRNSXDCXWMSQH-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C=1C(=O)OC)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6

Additional information on Methyl 4-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 4-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 4-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate, with CAS No. 1806767-32-7, is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis and material science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a chloromethyl group, a methoxy group, and a trifluoromethoxy group. The presence of these groups imparts unique chemical properties, making it a valuable compound for various applications.

The pyridine ring serves as the central framework of this molecule, providing a rigid structure that facilitates the attachment of the various substituents. The chloromethyl group (-CH2Cl) at position 4 introduces electrophilic reactivity, while the methoxy group (-OCH3) at position 5 contributes to the molecule's electron-donating capacity. The trifluoromethoxy group (-OCF3) at position 2 is particularly notable for its strong electron-withdrawing effect, which enhances the compound's stability and reactivity in certain chemical reactions.

Recent studies have highlighted the potential of Methyl 4-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing novel polymers and high-performance adhesives. The trifluoromethoxy group's electron-withdrawing effect has been shown to significantly improve the thermal stability and mechanical properties of materials derived from this compound.

In addition to its material science applications, this compound has also been investigated for its potential in pharmaceutical chemistry. The combination of electron-donating and electron-withdrawing groups in its structure makes it an attractive candidate for drug design, particularly in the development of kinase inhibitors and other bioactive molecules. Recent findings suggest that this compound exhibits promising activity against certain enzymes, making it a valuable lead compound for further research.

The synthesis of Methyl 4-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the introduction of substituents onto the pyridine ring through nucleophilic aromatic substitution and subsequent functionalization to achieve the desired structure. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process.

From an environmental perspective, this compound has been studied for its biodegradability and potential impact on ecosystems. Research indicates that under certain conditions, it can undergo microbial degradation, reducing its persistence in the environment. However, further studies are required to fully understand its environmental fate and to develop strategies for minimizing its ecological footprint.

In conclusion, Methyl 4-(chloromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806767-32-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure endows it with properties that make it valuable in material science, pharmaceutical chemistry, and environmental studies. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.